Magnesium sulfate

• IUPAC Name: magnesium;sulfate
• InChI: InChI=1S/Mg.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+2;/p-2
• InChI Key: CSNNHWWHGAXBCP-UHFFFAOYSA-L
• Canonical SMILES: [O-]S(=O)(=O)[O-].[Mg+2]
• Molecular Formula: MgSO4, MgO4S
• Related CAS: 10034-99-8 (heptahydrate)
• DSSTOX Substance ID: DTXSID6042105
• Molecular Weight: 120.37 g/mol
• Physical Description: Dry Powder; Dry Powder, Liquid; Dry Powder, Pellets or Large Crystals; Liquid; Liquid, Other Solid; NKRA; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Liquid, White solid with a bitter, saline taste; [ICSC], HYGROSCOPIC ODOURLESS WHITE CRYSTALS OR POWDER.
• Solubility: SOL IN 2 PARTS H2O AT 20 °C /TRIHYDRATE/, In ether, 1.16 g/100 ml at 18 °C; insoluble in acetone; soluble in alcohol and glycerin, Soluble in glycerol, In water, 360 g/l @ 20 °C, Solubility in water, 20 g/100 ml at 0 °C, 73.8 g/100 ml at 100 °C., Solubility in water, g/100ml at 20 °C: 30 (good)
• Density: 2.66 g/cu cm, Efflorescent crystals or powder; bitter, saline, cooling taste; density: 1.67; pH 6-7; soluble in water (g/100 ml): 71 @ 20 °C, 91 @ 40 °C; slightly soluble in alcohol; its aqueous soln is neutral; it loses 4 H2O @ 70-80 °C, 5 H2O @ 100 °C, 6 H2O @ 120 °C; loses last molecule of H2O @ about 250 °C; rapidly reabsorbing water when exposed to moist air; on exposure to dry air at ordinary temperatures it losses approx one H2O /Heptahydrate/, 2.66 g/cm³
• Mechanism of Action: Magnesium is the second most plentiful cation of the intracellular fluids. It is essential for the activity of many enzyme systems and plays an important role with regard to neurochemical transmission and muscular excitability. Magnesium sulfate reduces striated muscle contractions and blocks peripheral neuromuscular transmission by reducing acetylcholine release at the myoneural junction. Additionally, Magnesium inhibits Ca²⁺ influx through dihydropyridine-sensitive, voltage-dependent channels. This accounts for much of its relaxant action on vascular smooth muscle., CATHARTIC ACTION RESULTS FROM FACT THAT MGSO4 IS NOT ABSORBED FROM INTESTINAL TRACT, & THUS RETAINS SUFFICIENT WATER WITHIN LUMEN OF BOWEL TO MAKE AN ISOTONIC SOLN. IN EVENT...SALT IS GIVEN IN HYPERTONIC SOLN, SOURCE OF WATER WOULD BE BODY FLUIDS, &...DEHYDRATING ACTION IS EXERTED. /HEPTAHYDRATE, USP/, EXACT MECHANISM OF.../CNS/ DEPRESSANT ACTIVITY IS NOT FULLY KNOWN; HOWEVER, EXCESS MAGNESIUM APPEARS TO DECR AMT OF ACETYLCHOLINE LIBERATED BY MOTOR NERVE IMPULSE. /HEPTAHYDRATE INJECTION USP/, Isolated myometrial strips were obtained from humans undergoing elective cesarean section at term pregnancy and Wistar albino rats on gestational days 19-21. These strips were mounted in organ baths for recording of isometric tensions. The effect of magnesium sulfate, isradipine, and ritodrine on the amplitude and frequency of spontaneous contractions was compared. ... Ritodrine (10-8-10-5 M) concentration-dependently inhibited the frequency and amplitude of spontaneous contractions of myometrial strips. At 10-4 M, tachyphylaxis of ritodrine occurred and contractions started again. Magnesium sulfate (10-7-10-4 M) inhibited the frequency but did not change the amplitude of the spontaneous contractions. Isradipine (10-7-10-4 M) had a concentration-related inhibitor effect on both the frequency and amplitude of the spontaneous contractions. The effects of magnesium sulfate, isradipine, and ritodrine were considerably similar in myometrium strips obtained from pregnant rats and humans. ...
• Color/Form: Colorless crystalline solid, Orthorhombic crystals, Opaque powder
• CAS No.: 7487-88-9, 18939-43-0, 68081-97-0
• Melting Point: Decomposes @ 1124 °C

Description

Magnesium sulfate is a magnesium salt having sulfate as the counterion. It has a role as an anticonvulsant, a cardiovascular drug, a calcium channel blocker, an anaesthetic, a tocolytic agent, an anti-arrhythmia drug, an analgesic and a fertilizer. It is a magnesium salt, a metal sulfate and an organic magnesium salt.
A small colorless crystal used as an anticonvulsant, a cathartic, and an electrolyte replenisher in the treatment of pre-eclampsia and eclampsia. It causes direct inhibition of action potentials in myometrial muscle cells. Excitation and contraction are uncoupled, which decreases the frequency and force of contractions. (From AMA Drug Evaluations Annual, 1992, p1083)
This compound is a magnesium salt of sulfuric acid, that can be used to normalize magnesium levels in the body, and to prevent seizures in eclampsia and preeclampsia. Magnesium is a divalent cation essential for a number of biochemical processes involved in nerve signaling, bone mineralization and muscle contractions. About 350 enzymes involved in glycolysis and the Krebs cycle, formation of cyclic-AMP and ATP, cellular signal transduction and protein and nucleic acid synthesis are dependent on magnesium. Magnesium blocks neuromuscular transmission and decreases the amount of acetylcholine liberated at the end plate by the motor nerve impulse, thereby preventing convulsions and seizures.

Mechanism of Action

Target of Action

• Role : It acts as a cofactor for over 300 enzymatic reactions and modulates ion channels. Notably, it functions as a physiological calcium channel blocker and induces smooth muscle relaxation .

Mode of Action

• By inhibiting calcium entry through voltage-gated channels, it contributes to antiarrhythmic effects .

Biochemical Pathways

• Its antagonism of excitatory amino acids and inhibition of NMDA-mediated calcium influx into neurons contribute to its neuroprotective properties .

Result of Action

• It impacts neuromuscular function, bone health, and neuroprotection .

Action Environment

• Environmental factors, such as pH and other ions, can influence magnesium sulfate’s efficacy and stability, affecting its overall action .

Biochemical Analysis

Biochemical Properties

Magnesium sulfate interacts with various enzymes, proteins, and other biomolecules. For instance, it influences the formation of 2-oxoglutarate and aspartate/alanine . The externally added this compound increases the amino acid content in tea leaves .

Cellular Effects

This compound affects various types of cells and cellular processes. It influences cell function by regulating photosynthesis and carbohydrate partitioning . It also impacts cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . It is involved in the translocation of sugar and helps in the synthesis of nucleic acids .

Temporal Effects in Laboratory Settings

Over time, the effects of this compound can change in laboratory settings. For example, the soil-applied this compound highly influences the chlorophyll content

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes or cofactors and can affect metabolic flux or metabolite levels . For instance, it affects the metabolism of amino acids in tea leaves .

Customer Q & A

A: [] Magnesium Sulfate can upregulate the expression of the anti-apoptotic protein Bcl-2 in brain tissue, leading to neuroprotection after cerebral ischemia-reperfusion injury. [] Additionally, it can activate the PI3K/Akt signaling pathway, further contributing to the reduction of cell apoptosis.

A: [, , ] this compound is a lifesaving drug used to prevent and treat seizures in women with severe pre-eclampsia and eclampsia. It is more effective in preventing seizures than diazepam or phenytoin. [] While the exact mechanism is unclear, it may act by opposing calcium-dependent arterial constriction and antagonizing the increase in intracellular calcium concentration.

A: [] Research indicates that this compound tocolysis does not effectively reduce preterm birth rates or improve newborn outcomes. It is recommended to withhold this compound tocolysis unless specific clinical goals need to be achieved.

A: [] Studies using AGS human gastric adenocarcinoma cells suggest that this compound, at moderate concentrations and exposure times, can inhibit cell viability and proliferation. This effect might be mediated by the regulation of pro-inflammatory cytokines.

ANone: The molecular formula of anhydrous this compound is MgSO4, and its molecular weight is 120.366 g/mol. The heptahydrate form (MgSO4·7H2O) has a molecular weight of 246.47 g/mol.

ANone: No, the provided abstracts do not discuss specific spectroscopic data for this compound.

ANone: No, the abstracts primarily focus on the therapeutic applications and physiological effects of this compound and do not mention its use as a catalyst.

ANone: No, the provided abstracts do not discuss any computational studies or QSAR models related to this compound.

ANone: The research primarily focuses on the effects of this compound itself. There is no information regarding structural modifications and their impact on its activity.

A: The research mentions intravenous infusions of this compound for managing preeclampsia and eclampsia. [, , , , ] Different dosages and infusion rates are explored for their efficacy and safety. [, ] Additionally, oral administration of this compound is investigated for its potential in treating asthma. []

ANone: The research articles employ various methods to analyze the effects of this compound. These include:

• Cell-based assays: To assess cytotoxicity and impact on cell viability and proliferation []
• Animal models: To investigate the effects of this compound on fetal development, blood pressure, and other physiological parameters. [, ]
• Clinical trials: To evaluate the efficacy and safety of this compound in various clinical settings, such as preeclampsia management and asthma treatment. [, , , , , , , ]
• Biochemical assays: To measure biomarkers such as Bcl-2 expression, nitric oxide (NO), and endothelin (ET) levels. [, ]

A: While the provided abstracts do not focus on side effects, they acknowledge that this compound administration requires careful monitoring. [, , ] Overdose of this compound can be fatal.

ANone: The primary applications discussed are:

• Prevention and treatment of eclampsia and severe pre-eclampsia: [, , , , ] this compound is a first-line treatment option for preventing seizures in these conditions.
• Asthma management: [, , ] Studies explore the efficacy of this compound, often in combination with salbutamol, for treating acute asthma exacerbations, particularly in children.
• Postoperative pain management: [, ] Research investigates the potential of this compound to reduce postoperative pain and opioid consumption, particularly after surgeries like laparoscopic cholecystectomy and total knee arthroplasty.

ANone: Yes, several alternative treatments are mentioned:

• For eclampsia and preeclampsia: Diazepam and phenytoin are mentioned but found to be less effective. [, ]
• For preterm labor: Other tocolytic agents are mentioned, but no clear superior alternative is identified. []
• For asthma: Salbutamol is often used in conjunction with this compound. [, , ]
• For postoperative pain: Traditional analgesics like metamizol, diclofenac, and tramadol are used alongside this compound. []

ANone: No, the abstracts do not provide specific details on research infrastructure.

A: [, , ] While intravenous this compound has shown promise in managing severe asthma, the research on the efficacy of oral this compound for asthma exacerbation is less conclusive and might be dependent on factors like dosage and asthma severity.

A: [] This finding challenges the traditional understanding of this compound's mechanism of action in preeclampsia. It suggests that its protective effects might not be primarily due to vasodilation of large cerebral arteries, prompting further investigation into its precise effects on the cerebrovascular system.

A: [] The research indicates that daily nasogastric tubing with psyllium is more effective than feeding psyllium alone. This difference likely arises from the direct and consistent delivery of psyllium to the colon via tubing, ensuring better contact with the sand accumulations and facilitating their removal.